Cas no 338793-06-9 (1,6,7,11B-TETRAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLINE-2,4(3H)-DIONE 2-OXIME)

• Product Name: 1,6,7,11B-TETRAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLINE-2,4(3H)-DIONE 2-OXIME
• CAS No: 338793-06-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5876535
• PubChem ID: 6296807
• Update Time: 2025-11-06

1,6,7,11B-TETRAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLINE-2,4(3H)-DIONE 2-OXIME Chemical and Physical Properties

Names and Identifiers

• 1,6,7,11B-TETRAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLINE-2,4(3H)-DIONE 2-OXIME
• (2E)-2-(hydroxyimino)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-4-one
• 2H-Benzo[a]quinolizine-2,4(3H)-dione, 1,6,7,11b-tetrahydro-, 2-oxime
• AKOS015993105
• 6H-015
• 338793-06-9
• (2E)-2-hydroxyimino-1,6,7,11b-tetrahydrobenzo[a]quinolizin-4-one
• MFCD00794598

• Inchi： 1S/C13H14N2O2/c16-13-8-10(14-17)7-12-11-4-2-1-3-9(11)5-6-15(12)13/h1-4,12,17H,5-8H2
• InChI Key： CYEPMOFLBDSXGL-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1CCN1C2CC(=NO)CC1=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9Ų

Additional information on 1,6,7,11B-TETRAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLINE-2,4(3H)-DIONE 2-OXIME

Compound CAS No 338793-06-9: 1,6,7,11B-TETRAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLINE-2,4(3H)-DIONE 2-OXIME

The compound with CAS No 338793-06-9, known as 1,6,7,11B-TETRAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLINE-2,4(3H)-DIONE 2-OXIME, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural complexity. Recent studies have highlighted its potential applications in drug discovery and materials science.

Structure and Synthesis: The structure of 1,6,7,11B-TETRAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLINE-2,4(3H)-DIONE 2-OXIME is characterized by a fused bicyclic system comprising a pyridoisoquinoline core with a tetrahydro substitution pattern. The presence of the oxime functional group at the 2-position introduces unique electronic properties that influence its reactivity and bioavailability. Synthesis of this compound typically involves multi-step processes that include Friedländer-type annulation reactions or tandem cyclization strategies. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure samples, which are crucial for pharmacological studies.

Chemical Properties: This compound exhibits a range of intriguing chemical properties that make it suitable for various applications. Its fused bicyclic structure contributes to its high stability under physiological conditions, while the oxime group enhances its ability to act as a hydrogen bond donor or acceptor. These properties are particularly advantageous in drug design where bioavailability and target specificity are critical factors. Additionally, studies have shown that this compound can undergo selective oxidation or reduction reactions under mild conditions, further expanding its versatility in chemical transformations.

Biological Activity: The biological activity of CAS No 338793-06-9 has been extensively studied in recent years. Research indicates that it exhibits potent antimicrobial activity against a range of bacterial and fungal pathogens. Furthermore, it has demonstrated selective cytotoxicity towards cancer cell lines without significantly affecting normal cells, suggesting its potential as an anticancer agent. Recent findings also highlight its ability to modulate key cellular pathways involved in inflammation and oxidative stress, making it a promising candidate for the treatment of chronic inflammatory diseases.

Applications in Drug Discovery: The unique combination of structural complexity and functional diversity makes CAS No 338793-06-9 an attractive lead compound in drug discovery programs. Its ability to interact with multiple biological targets simultaneously offers opportunities for the development of multi-target drugs with enhanced efficacy and reduced side effects. Pharmaceutical companies are actively exploring its potential as a scaffold for designing novel therapeutic agents targeting diseases such as cancer, infectious diseases, and neurodegenerative disorders.

Safety and Environmental Impact: As with any chemical compound intended for therapeutic use, understanding the safety profile of CAS No 338793-06-9 is paramount. Preclinical studies have shown that it exhibits low acute toxicity when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully assess its safety profile. From an environmental perspective, this compound demonstrates moderate biodegradability under aerobic conditions; efforts are being made to optimize its synthesis to minimize environmental impact.

In conclusion, CAS No 338793-06-9, or 1,6,7,11B-TETRAHYDRO-2H-PYRIDO[2,1-A]ISOQUINOLINE-2,4(3H)-DIONE 2-OXIME, represents a significant advancement in the field of organic chemistry with promising applications in drug discovery and materials science. Its unique structure and versatile chemical properties continue to drive innovative research across multiple disciplines.